Cas no 15531-41-6 ( )

• Product Name: &nbsp
• CAS No: 15531-41-6
• MF: C₆H₁₂B₂N₂
• MW: 133.794880867004
• CID: 904212
• PubChem ID: 24193012
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-146248
• 15531-41-6
• NSC146248
• PUBCHEM_24193012
• DTXSID80638284
•  

• Inchi： 1S/C6H12B2N2/c7-9-1-2-10(8,5-3-9)6-4-9/h1-6H2
• InChI Key： VZPGZFUGLFFDCW-UHFFFAOYSA-N
• SMILES： [N+]12([B-])CC[N+]([B-])(CC1)CC2 |^1:1,5|

Computed Properties

• Exact Mass: 134.1186587g/mol
• Monoisotopic Mass: 134.1186587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų